3-Chloro-4-(4-formylphenoxy)benzonitrile

• IUPAC Name: 3-chloro-4-(4-formylphenoxy)benzonitrile
• InChI: InChI=1S/C14H8ClNO2/c15-13-7-11(8-16)3-6-14(13)18-12-4-1-10(9-17)2-5-12/h1-7,9H
• InChI Key: DFOOALCFMCHKGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)OC2=C(C=C(C=C2)C#N)Cl
• Molecular Formula: C14H8ClNO2
• DSSTOX Substance ID: DTXSID001275252
• Molecular Weight: 257.67 g/mol
• CAS No.: 676494-58-9

Description

3-Chloro-4-(4-formylphenoxy)benzonitrile is an organic compound with the molecular formula C14H8ClNO2 and a molecular weight of 257.67 g/mol . It is characterized by the presence of a chloro group, a formyl group, and a benzonitrile moiety, making it a versatile intermediate in organic synthesis.

Scientific Research Applications

3-Chloro-4-(4-formylphenoxy)benzonitrile is used in various scientific research applications, including:

Chemistry: As an intermediate in the synthesis of complex organic molecules.

Biology: In the study of enzyme-catalyzed reactions involving nitriles and formyl groups.

Medicine: As a precursor in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: In the production of specialty chemicals and materials.

Safety and Hazards

As with any chemical compound, handling “3-Chloro-4-(4-formylphenoxy)benzonitrile” requires appropriate safety measures. It’s important to avoid breathing in its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation are recommended.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-(4-formylphenoxy)benzonitrile typically involves the reaction of 3-chloro-4-hydroxybenzonitrile with 4-formylphenol under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-(4-formylphenoxy)benzonitrile undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: 3-Chloro-4-(4-carboxyphenoxy)benzonitrile.

Reduction: 3-Chloro-4-(4-formylphenoxy)benzylamine.

Substitution: 3-Amino-4-(4-formylphenoxy)benzonitrile or 3-Thio-4-(4-formylphenoxy)benzonitrile.

Mechanism of Action

The mechanism of action of 3-Chloro-4-(4-formylphenoxy)benzonitrile involves its interaction with specific molecular targets. The formyl group can participate in nucleophilic addition reactions, while the nitrile group can undergo hydrolysis or reduction. These interactions can modulate various biochemical pathways, making the compound useful in medicinal chemistry .

Comparison with Similar Compounds

Similar Compounds

3-Chloro-4-formylbenzonitrile: Lacks the phenoxy group, making it less versatile in certain synthetic applications.

4-(4-formylphenoxy)-3-chlorobenzonitrile: Similar structure but different substitution pattern, affecting its reactivity and applications.

Uniqueness

3-Chloro-4-(4-formylphenoxy)benzonitrile is unique due to the presence of both a formyl and a nitrile group, which allows it to participate in a wide range of chemical reactions. This versatility makes it a valuable intermediate in organic synthesis and various research applications .

Synthesis routes and methods I

Procedure details

The above compound is prepared by nucleophilic displacement reaction of 4-hydroxy benzaldehyde and 3-chloro-4-fluorobenzonitrile under basic conditions as described in Example 243, step 1.91% yield.

Synthesis routes and methods II

Procedure details

Mix 4-hydroxy-benzaldehyde (0.86 g, 7.07 mmol), 3-chloro-4-fluoro-benzonitrile (1.00 g, 6.43 mmol), cesium carbonate (3.14 g, 9.64 mmol) and dimethylacetamide (30 mL) in a flask. Heat to 100° C. for 4 hrs. Let cool to room temperature (rt) and pour into water (200 mL). After trituration, filter the solid formed and dry on a vacuum pump to obtain the product (1.57 g, 95%). 1H NMR (DMSO-d6) 9.96 (s, 1H), 8.29 (d, J=1.8 Hz, 1H), 7.97 (d, J=8.6 Hz, 2H), 7.89 (dd, J=1.8 Hz, 8.6 Hz, 1H), 7.35 (d, J=8.6 Hz, 1H), 7.23 (d, J=8.6 Hz, 2H).